Cas no 110651-92-8 (7-chloro-6-nitro-thieno[3,2-b]pyridine)

• Product Name: 7-chloro-6-nitro-thieno[3,2-b]pyridine
• CAS No: 110651-92-8
• MF: C₇H₃ClN₂O₂S
• MW: 214.628918886185
• MDL: MFCD26383548
• CID: 1031435
• PubChem ID: 14207950
• Update Time: 2025-10-28

7-chloro-6-nitro-thieno[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-6-nitrothieno[3,2-b]pyridine
• 6-nitro-7-chlorothieno[3,2-b]pyridine
• AGN-PC-000PLI
• AK127194
• KB-249735
• SureCN3548733
• Thieno[3,2-b]pyridine, 7-chloro-6-nitro-
• RKZKGVJIROTNKJ-UHFFFAOYSA-N
• FCH3294777
• AX8248985
• 7-chloro-6-nitro-thieno[3,2-b]pyridine
• DB-333710
• C71363
• SCHEMBL3548733
• DTXSID80557446
• AS-63115
• 110651-92-8
• CS-0145461
• MFCD26383548
• EN300-4428281
• AKOS016012501
• A927849

• MDL： MFCD26383548
• Inchi： 1S/C7H3ClN2O2S/c8-6-5(10(11)12)3-9-4-1-2-13-7(4)6/h1-3H
• InChI Key： RKZKGVJIROTNKJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC2C=CSC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.96049
• Monoisotopic Mass: 213.9603762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 2.4

Experimental Properties

• PSA: 56.03

7-chloro-6-nitro-thieno[3,2-b]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 7-chloro-6-nitro-thieno[3,2-b]pyridine

7-Chloro-6-nitro-thieno[3,2-b]pyridine (CAS 110651-92-8): A Comprehensive Overview of Properties and Applications

7-Chloro-6-nitro-thieno[3,2-b]pyridine (CAS 110651-92-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyridine derivative features a unique molecular structure combining a pyridine ring fused with a thiophene moiety, modified with chloro and nitro substituents at the 7 and 6 positions respectively. The compound's molecular formula is C7H3ClN2O2S, with a molecular weight of 214.63 g/mol.

The growing interest in nitrogen-containing heterocycles like 7-chloro-6-nitro-thieno[3,2-b]pyridine stems from their versatile applications in drug discovery and organic electronics. Researchers are particularly interested in how the electron-withdrawing nitro group and chloro substituent influence the compound's electronic properties and biological activity. Recent studies suggest potential applications in developing kinase inhibitors and photovoltaic materials, making it a subject of ongoing investigation in both medicinal chemistry and materials science.

From a physicochemical perspective, 7-chloro-6-nitro-thieno[3,2-b]pyridine typically appears as a yellow to orange crystalline powder. Its solubility profile shows moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water. The compound's melting point ranges between 180-185°C, and it demonstrates good thermal stability under standard conditions. These properties make it suitable for various synthetic applications and formulation studies.

The synthetic routes to 7-chloro-6-nitro-thieno[3,2-b]pyridine typically involve multi-step procedures starting from commercially available thiophene derivatives. Common methods include cyclization reactions followed by sequential nitration and chlorination steps. Recent advances in green chemistry have led to the development of more efficient synthetic protocols with improved yields and reduced environmental impact. These innovations address growing concerns about sustainable chemical production in the pharmaceutical industry.

In pharmaceutical research, 7-chloro-6-nitro-thieno[3,2-b]pyridine serves as a valuable building block for drug discovery. Its structural features make it particularly interesting for developing compounds targeting protein kinases, which play crucial roles in cell signaling pathways. The compound's core structure has been incorporated into molecules showing promising activity against various disease targets. Researchers are also exploring its potential in developing antimicrobial agents and central nervous system modulators, responding to the global need for new therapeutic options.

The material science applications of 7-chloro-6-nitro-thieno[3,2-b]pyridine have gained attention in recent years. Its conjugated π-system and electron-deficient character make it suitable for developing organic semiconductors and electron-transport materials. These applications align with current trends in flexible electronics and organic photovoltaics, where researchers seek novel materials with tailored electronic properties. The compound's ability to participate in charge-transfer complexes has opened new possibilities in designing functional materials for optoelectronic devices.

From a market perspective, the demand for 7-chloro-6-nitro-thieno[3,2-b]pyridine has shown steady growth, particularly from pharmaceutical and specialty chemical companies. The compound is typically supplied by fine chemical manufacturers with purity grades ranging from 95% to 99%. Current research trends suggest expanding applications in both life sciences and advanced materials sectors, making it an interesting compound for investment and development. Suppliers are increasingly offering customized solutions, including derivatization services and scale-up support, to meet diverse research needs.

Quality control of 7-chloro-6-nitro-thieno[3,2-b]pyridine involves rigorous analytical characterization. Standard quality assessment includes HPLC analysis for purity determination, mass spectrometry for structural confirmation, and elemental analysis to verify composition. Advanced techniques like X-ray crystallography may be employed to confirm molecular structure, especially for research-grade material. These quality measures ensure the compound meets the stringent requirements of pharmaceutical and materials science applications.

Handling and storage of 7-chloro-6-nitro-thieno[3,2-b]pyridine require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the material. These precautions align with general laboratory safety protocols for handling organic compounds and reflect the industry's increasing focus on occupational health and safety standards.

Future research directions for 7-chloro-6-nitro-thieno[3,2-b]pyridine include exploring its potential in bioconjugation chemistry and catalytic applications. The compound's unique electronic properties make it an interesting candidate for developing organocatalysts and ligands in transition metal catalysis. Additionally, researchers are investigating its use in designing fluorescent probes and bioimaging agents, responding to the growing demand for advanced diagnostic tools in biomedical research.

The intellectual property landscape surrounding 7-chloro-6-nitro-thieno[3,2-b]pyridine includes patents covering its synthesis methods, derivatives, and specific applications. Companies and research institutions actively file patents for novel uses of this scaffold, particularly in therapeutic areas like oncology and inflammatory diseases. This competitive patent environment reflects the compound's commercial potential and drives innovation in its applications across multiple scientific disciplines.

Environmental considerations for 7-chloro-6-nitro-thieno[3,2-b]pyridine focus on responsible disposal and potential biodegradation pathways. While comprehensive ecotoxicological data may be limited, standard practices for handling nitroaromatic compounds apply. The chemical industry's shift toward green chemistry principles has prompted the development of more sustainable production methods for such specialized intermediates, addressing both environmental concerns and cost efficiency.

Analytical challenges associated with 7-chloro-6-nitro-thieno[3,2-b]pyridine include its detection and quantification in complex matrices. Advanced techniques like LC-MS/MS and NMR spectroscopy are typically employed for characterization and purity assessment. These analytical methods are crucial for quality control in pharmaceutical applications where impurity profiles can significantly impact biological activity and formulation stability.

The global supply chain for 7-chloro-6-nitro-thieno[3,2-b]pyridine involves specialized fine chemical suppliers and custom synthesis providers. Market dynamics show increasing demand from emerging pharmaceutical markets and research institutions worldwide. Suppliers differentiate through quality certifications, technical support, and the ability to provide GMP-grade material for preclinical and clinical development, meeting the diverse needs of the scientific community.

In conclusion, 7-chloro-6-nitro-thieno[3,2-b]pyridine (CAS 110651-92-8) represents an important heterocyclic building block with diverse applications in pharmaceutical research and materials science. Its unique structural features and electronic properties continue to inspire innovative applications across multiple scientific disciplines. As research progresses, this compound is likely to maintain its relevance in drug discovery and advanced materials development, contributing to solutions for current scientific and technological challenges.